Cas no 81-65-2 (1-Hydroxy-4-nitroanthraquinone)

1-Hydroxy-4-nitroanthraquinone structure
81-65-2 structure
Product Name:1-Hydroxy-4-nitroanthraquinone
CAS No:81-65-2
MF:C14H7NO5
MW:269.209083795547
MDL:MFCD00142642
CID:725850
PubChem ID:87571130
Update Time:2024-10-27

1-Hydroxy-4-nitroanthraquinone Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1-hydroxy-4-nitro-
    • 1-Hydroxy-4-nitroanthraquinone
    • 1-HYDROXY-4-NITRO-9,10-DIHYDROANTHRACENE-9,10-DIONE
    • MLS000849835
    • XXUOKOYLVBHBCG-UHFFFAOYSA-N
    • Anthraquinone, 1-hydroxy-4-nitro-
    • SMR000455853
    • NSC37111
    • Maybridge1_002301
    • 1-Nitro-4-oxyanthrachinon
    • 9, 1-hydroxy-4-nitro-
    • DivK1c_001053
    • 1-Hyrdoxy-4-nitiroanthraquinone
    • HMS548A13
    • XXUOKOYLVBHBCG-UHFFFAOYSA-
    • 1-Hydroxy-4-nitro-9,10-anthracenedione (ACI)
    • Anthraquinone, 1-hydroxy-4-nitro- (6CI, 8CI)
    • 1-Hydroxy-4-nitro-9,10-anthraquinone
    • NSC 37111
    • DB-025622
    • InChI=1/C14H7NO5/c16-10-6-5-9(15(19)20)11-12(10)14(18)8-4-2-1-3-7(8)13(11)17/h1-6,16H
    • CS-0315580
    • 1-Hydroxy-4-nitroanthra-9,10-quinone #
    • SR-01000772503
    • SR-01000772503-3
    • D90946
    • 9,10-Anthracenedione, 1-hydroxy-4-nitro-
    • CHEMBL1368901
    • H0765
    • MFCD00142642
    • AS-62697
    • 1-hydroxy-4-nitroanthracene-9,10-dione
    • CDS1_000013
    • NSC-37111
    • SCHEMBL2300618
    • DTXSID001001693
    • 81-65-2
    • SR-01000772503-2
    • AKOS003616937
    • MDL： MFCD00142642
    • Inchi： 1S/C14H7NO5/c16-10-6-5-9(15(19)20)11-12(10)14(18)8-4-2-1-3-7(8)13(11)17/h1-6,16H
    • InChI Key： XXUOKOYLVBHBCG-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=C([N+](=O)[O-])C=CC=2O)C(=O)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 269.03200
  • Monoisotopic Mass: 269.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 100
  • Surface Charge: 0
  • Tautomer Count: 4

Experimental Properties

  • Color/Form: Uncertain.
  • Density: 1.589
  • Melting Point: 273 °C
  • Boiling Point: 524.3°C at 760 mmHg
  • Flash Point: 225.9°C
  • Refractive Index: 1.723
  • PSA: 100.19000
  • LogP: 2.59900
  • Solubility: Uncertain.
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-Hydroxy-4-nitroanthraquinone Security Information

  • Signal Word：warning
  • Hazard Statement： H303+H313+H333
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN 2928 6.1/PG 2
  • WGK Germany：2
  • Safety Instruction： S36/37/39-S45-S9-S26
  • Hazardous Material Identification： T+ Xn
  • Safety Term：6.1
  • Packing Group：II
  • Risk Phrases：R26; R34; R29; R36/37/38; R20/21/22
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Hydroxy-4-nitroanthraquinone Customs Data

  • HS CODE：29209010
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-Hydroxy-4-nitroanthraquinone Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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1-Hydroxy-4-nitroanthraquinone
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H0765-25G
1-Hydroxy-4-nitroanthraquinone
 81-65-2 >97.0%(GC)(T)
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 ¥1990.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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1-Hydroxy-4-nitroanthraquinone
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 ¥630.00 2024-04-15

1-Hydroxy-4-nitroanthraquinone Production Method

Production Method 1

81386-63-2 81386-63-2
81-65-2 81-65-2
Reaction Conditions
Reference
Reactions of 1-acetoxy-9,10-anthraquinones with formation of 1,10-anthraquinones and 10-anthrones
Popov, S. I.; Volosenko, V. P., Zhurnal Organicheskoi Khimii, 1982, 18(1), 145-9

1-Hydroxy-4-nitroanthraquinone Raw materials

1-Hydroxy-4-nitroanthraquinone Preparation Products

1-Hydroxy-4-nitroanthraquinone Related Literature

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